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Introduction
IM156 is a novel and potent biguanide that activates AMP-activated protein kinase (AMPK), a

crucial cellular energy sensor.[1][2] Unlike direct AMPK activators, IM156 functions by inhibiting

protein complex I of the mitochondrial electron transport chain.[2][3][4] This inhibition leads to a

decrease in cellular ATP production and a corresponding increase in the AMP/ATP ratio, which

is the canonical mechanism for AMPK activation.[2] Activated AMPK works to restore cellular

energy homeostasis by stimulating catabolic pathways that generate ATP and inhibiting

anabolic pathways that consume it.

Studies have shown that IM156 is significantly more potent than the widely used anti-diabetic

drug metformin in activating AMPK, with some reports indicating a 60-fold greater potency in

increasing AMPK phosphorylation.[3][5] This heightened potency makes IM156 a compound of

significant interest for therapeutic applications where robust AMPK activation is desired,

including in oncology and fibrotic diseases.[4][6]

These application notes provide detailed protocols for various assays to measure the activation

of AMPK in response to IM156 treatment, enabling researchers to accurately quantify its effects

and elucidate its mechanism of action in various experimental models.

Mechanism of IM156-Induced AMPK Activation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b605366?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC9189331/
https://www.researchgate.net/figure/M156-Is-a-Newly-Developed-Biguanide-That-Inhibits-Mitochondrial-Respiration-A-Chemical_fig1_341499136
https://www.researchgate.net/figure/M156-Is-a-Newly-Developed-Biguanide-That-Inhibits-Mitochondrial-Respiration-A-Chemical_fig1_341499136
https://immunomet.com/wp-content/uploads/2022/04/JPETAR2021000811_proof.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9395488/
https://www.researchgate.net/figure/M156-Is-a-Newly-Developed-Biguanide-That-Inhibits-Mitochondrial-Respiration-A-Chemical_fig1_341499136
https://immunomet.com/wp-content/uploads/2022/04/JPETAR2021000811_proof.pdf
https://www.researchgate.net/publication/365050949_The_oxidative_phosphorylation_inhibitor_IM156_suppresses_B-cell_activation_by_regulating_mitochondrial_membrane_potential_and_contributes_to_the_mitigation_of_systemic_lupus_erythematosus
https://pmc.ncbi.nlm.nih.gov/articles/PMC9395488/
https://immunomet.com/im156-cancer-metabolism-and-drug-resistance-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The activation of AMPK by IM156 is an indirect process mediated by its effects on

mitochondrial respiration. The following diagram illustrates the signaling pathway from IM156

treatment to the downstream effects of AMPK activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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